Cas no 2248300-06-1 (Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate)

• Product Name: Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate
• CAS No: 2248300-06-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6187425
• PubChem ID: 137938716
• Update Time: 2025-06-14

Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate
• 2248300-06-1
• EN300-6510239

• Inchi： 1S/C11H21NO2/c1-9(2,3)14-8(13)11(5,12)10(4)6-7-10/h6-7,12H2,1-5H3
• InChI Key： GCTHVLMDSIRWII-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)(C1(C)CC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate

Recent Advances in the Application of Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate (CAS: 2248300-06-1) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate (CAS: 2248300-06-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the cyclopropyl ring and tert-butyl ester group, make it a versatile building block for drug discovery. Recent studies have highlighted its potential in the development of protease inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent hepatitis C virus (HCV) NS3/4A protease inhibitors. The researchers utilized the steric hindrance provided by the 1-methylcyclopropyl group to enhance binding specificity, achieving a 15-fold improvement in inhibitory activity compared to previous analogs. The tert-butyl ester moiety was found to be crucial for maintaining compound stability during metabolic processes.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2248300-06-1 showed remarkable activity against drug-resistant Gram-positive bacteria. The cyclopropyl group was identified as essential for overcoming bacterial efflux pump mechanisms, while the amino acid backbone facilitated membrane penetration. These findings suggest potential applications in addressing the growing threat of antibiotic resistance.

Recent structural-activity relationship (SAR) studies have revealed that the compound's conformational rigidity, imparted by the cyclopropane ring, contributes significantly to its biological activity. Nuclear magnetic resonance (NMR) analysis published in ACS Omega (2024) showed that this rigidity allows for precise spatial positioning of pharmacophores in target binding sites. The tert-butyl group was found to influence both solubility and metabolic stability, making it a valuable feature for lead optimization.

From a synthetic chemistry perspective, novel asymmetric synthesis routes for 2248300-06-1 have been developed, as reported in Organic Process Research & Development (2023). These methods achieve enantiomeric excess of >99% while reducing the number of synthetic steps from seven to four, significantly improving the compound's accessibility for pharmaceutical applications. The improved synthetic protocols have already been adopted by several contract research organizations for scale-up production.

Looking forward, the unique properties of Tert-butyl 2-amino-2-(1-methylcyclopropyl)propanoate position it as a promising scaffold for multiple therapeutic areas. Current research efforts are focusing on its application in neurodegenerative disease drug development, where its ability to cross the blood-brain barrier and modulate protein aggregation is being actively investigated. The compound's versatility suggests it will remain an important tool in medicinal chemistry for the foreseeable future.